Tert-butyl 2-nitro-4-(pyridin-4-yl)benzoate

• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol
• IUPAC Name: tert-butyl 2-nitro-4-pyridin-4-ylbenzoate
• InChI: InChI=1S/C16H16N2O4/c1-16(2,3)22-15(19)13-5-4-12(10-14(13)18(20)21)11-6-8-17-9-7-11/h4-10H,1-3H3
• InChI Key: ZHNMVTLHFLSTHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(C=C(C=C1)C2=CC=NC=C2)[N+](=O)[O-]

Description

Tert-butyl 2-nitro-4-(pyridin-4-yl)benzoate is a useful research compound. Its molecular formula is C16H16N2O4 and its molecular weight is 300.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.67 g of bis(triphenylphosphine)palladium(II)chloride (2.38 mmol) and 15.8 g of sodium carbonate (149 mmol) are added to a solution of 18 g of tert-butyl 4-bromo-2-nitrobenzoate (59.6 mmol) and 10.98 g of pyridine-4-ylboronic acid (89 mmol) in a mixture of 200 ml of dimethoxyethane and 100 mL of water. The reaction medium is heated at 100° C. for 24 hours and then concentrated under reduced pressure. The residue obtained is purified by flash chromatography (CH2Cl2/AcOEt: 100:0 to 70:30, 30 min) The product is isolated in the form of an oil which crystallizes to yield 14.64 g (82%) of crystals.